Cas no 919017-70-2 (2,4-dimethyl-5-(N-methylbenzenesulfonamido)-N-(pyridin-3-yl)methylbenzene-1-sulfonamide)

• Product Name: 2,4-dimethyl-5-(N-methylbenzenesulfonamido)-N-(pyridin-3-yl)methylbenzene-1-sulfonamide
• CAS No: 919017-70-2
• MF: C₂₁H₂₃N₃O₄S₂
• MW: 445.555022478104
• CID: 6182086
• PubChem ID: 18524962
• Update Time: 2025-09-27

2,4-dimethyl-5-(N-methylbenzenesulfonamido)-N-(pyridin-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-5-(N-methylbenzenesulfonamido)-N-(pyridin-3-yl)methylbenzene-1-sulfonamide
• BRD-K52618186-001-01-5
• 919017-70-2
• VU0607211-1
• 2,4-dimethyl-5-(N-methylphenylsulfonamido)-N-(pyridin-3-ylmethyl)benzenesulfonamide
• F3247-0098
• AKOS000581418
• 5-[benzenesulfonyl(methyl)amino]-2,4-dimethyl-N-(pyridin-3-ylmethyl)benzenesulfonamide
• 2,4-dimethyl-5-(N-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide

• Inchi： 1S/C21H23N3O4S2/c1-16-12-17(2)21(29(25,26)23-15-18-8-7-11-22-14-18)13-20(16)24(3)30(27,28)19-9-5-4-6-10-19/h4-14,23H,15H2,1-3H3
• InChI Key： FOPBWZRJWLBTCH-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C(C)C=C1C)N(C)S(C1C=CC=CC=1)(=O)=O)(NCC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 445.11299857g/mol
• Monoisotopic Mass: 445.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2,4-dimethyl-5-(N-methylbenzenesulfonamido)-N-(pyridin-3-yl)methylbenzene-1-sulfonamide

Comprehensive Overview of 2,4-dimethyl-5-(N-methylbenzenesulfonamido)-N-(pyridin-3-yl)methylbenzene-1-sulfonamide (CAS No. 919017-70-2)

2,4-dimethyl-5-(N-methylbenzenesulfonamido)-N-(pyridin-3-yl)methylbenzene-1-sulfonamide (CAS No. 919017-70-2) is a specialized sulfonamide derivative with a unique molecular structure that combines aromatic and heterocyclic components. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its dual sulfonamide groups and pyridine moiety contribute to its versatility in drug design, particularly in targeting enzymes or receptors involved in inflammatory and metabolic pathways.

Recent studies highlight the growing interest in sulfonamide-based compounds like CAS 919017-70-2 for their applications in small-molecule therapeutics. Researchers are exploring its role in modulating protein-protein interactions (PPIs), a hot topic in precision medicine. The compound’s N-methylbenzenesulfonamido and pyridinylmethyl substituents enhance its binding affinity, making it a candidate for kinase inhibitors or G-protein-coupled receptor (GPCR) modulators—key areas in oncology and neurology.

From a synthetic chemistry perspective, 2,4-dimethyl-5-(N-methylbenzenesulfonamido)-N-(pyridin-3-yl)methylbenzene-1-sulfonamide exemplifies advancements in multi-step organic synthesis. Its preparation often involves Pd-catalyzed cross-coupling and sulfonylation reactions, techniques widely discussed in green chemistry forums. The compound’s stability under physiological conditions also aligns with the demand for metabolically resistant drug candidates, a frequent search query among medicinal chemists.

Environmental and regulatory considerations are critical for CAS 919017-70-2. While not classified as hazardous, its biodegradability and ecotoxicological profile are under scrutiny, reflecting broader trends in sustainable chemistry. Analytical methods like HPLC-MS and NMR spectroscopy are essential for characterizing its purity, a topic often searched by quality control professionals.

In summary, 2,4-dimethyl-5-(N-methylbenzenesulfonamido)-N-(pyridin-3-yl)methylbenzene-1-sulfonamide represents a convergence of pharmacological innovation and synthetic expertise. Its relevance to drug discovery and material science ensures its prominence in academic and industrial research, addressing contemporary challenges in targeted therapy and molecular design.